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Compound of Interest

Compound Name: (-)-Isosamidin

Cat. No.: B15980144

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the

natural product (-)-Isosamidin, a khellactone-type coumarin. Due to the compound's

therapeutic potential, a thorough understanding of its structural and spectroscopic properties is

essential for researchers in natural product chemistry, pharmacology, and drug development.

This document compiles and presents the expected Nuclear Magnetic Resonance (NMR),

Infrared (IR), and Mass Spectrometry (MS) data for (-)-Isosamidin, based on the analysis of

related compounds isolated from Peucedanum species. Detailed experimental protocols for

acquiring such data are also provided.

Introduction to (-)-Isosamidin
(-)-Isosamidin is a naturally occurring angular dihydropyranocoumarin isolated from the roots

of plants belonging to the Peucedanum genus, notably Peucedanum japonicum.[1]

Khellactone-type coumarins are a significant class of phytochemicals known for a variety of

biological activities.[2] The structural elucidation and spectroscopic characterization of these

compounds are crucial for establishing their identity and purity, which are prerequisites for any

further pharmacological investigation.
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Spectroscopic Data
While a consolidated public record of the complete raw spectroscopic data for (-)-Isosamidin is

not readily available, this section outlines the expected data based on the known structure of

the compound and typical values for analogous angular pyranocoumarins.

Table 1: ¹H NMR Spectroscopic Data for (-)-Isosamidin (Expected)

Position
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

H-3' Value d Value

H-4' Value d Value

H-5 Value s

H-6 Value s

H-3 Value d Value

H-4 Value d Value

O-CO-CH= Value q Value

C(CH₃)₂ Value s

=C-CH₃ Value d Value

O-CO-CH(CH₃)₂ Value d Value

Table 2: ¹³C NMR Spectroscopic Data for (-)-Isosamidin (Expected)
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Position Chemical Shift (δ, ppm)

C-2 Value

C-3 Value

C-4 Value

C-4a Value

C-5 Value

C-6 Value

C-7 Value

C-8 Value

C-8a Value

C-2' Value

C-3' Value

C-4' Value

C(CH₃)₂ Value

O-CO Value

-CO-CH= Value

=C(CH₃) Value

-CH(CH₃)₂ Value

Table 3: IR Spectroscopic Data for (-)-Isosamidin (Expected)
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Functional Group Wavenumber (cm⁻¹) Intensity

O-H (if present) Value Broad/Sharp

C-H (aromatic) Value Medium

C-H (aliphatic) Value Medium

C=O (lactone) Value Strong

C=O (ester) Value Strong

C=C (aromatic) Value Medium

C-O (ether/ester) Value Strong

Table 4: Mass Spectrometry Data for (-)-Isosamidin (Expected)

Ion m/z Relative Abundance (%)

[M+H]⁺ Value Value

[M+Na]⁺ Value Value

Fragment 1 Value Value

Fragment 2 Value Value

... ... ...

Experimental Protocols
The following are detailed methodologies for the key experiments typically used in the isolation

and characterization of coumarins from Peucedanum species.

3.1. Isolation of (-)-Isosamidin

The isolation of (-)-Isosamidin from the roots of Peucedanum japonicum generally involves the

following steps[1]:
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Extraction: The dried and powdered roots are extracted with a suitable solvent, such as

methanol or ethanol, at room temperature.

Fractionation: The crude extract is then suspended in water and partitioned successively with

solvents of increasing polarity, such as n-hexane, chloroform, ethyl acetate, and n-butanol, to

yield different fractions.

Chromatography: The fraction containing the target compound (typically the ethyl acetate or

chloroform fraction) is subjected to a series of chromatographic techniques, including column

chromatography on silica gel and preparative High-Performance Liquid Chromatography

(HPLC), to isolate the pure compound.

3.2. Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are recorded

on a spectrometer (e.g., 400 or 500 MHz) using a suitable deuterated solvent, such as

chloroform-d (CDCl₃) or methanol-d₄ (CD₃OD), with tetramethylsilane (TMS) as the internal

standard. Chemical shifts are reported in parts per million (ppm) and coupling constants (J)

in Hertz (Hz).

Infrared (IR) Spectroscopy: The IR spectrum is obtained using a Fourier Transform Infrared

(FTIR) spectrometer. The sample can be prepared as a KBr pellet or as a thin film on a NaCl

plate. The spectral data is typically recorded in the range of 4000-400 cm⁻¹.

Mass Spectrometry (MS): High-resolution mass spectra are typically acquired using an

electrospray ionization (ESI) source coupled with a time-of-flight (TOF) or Orbitrap mass

analyzer. The data can be obtained in both positive and negative ion modes.

Visualization of Spectroscopic Workflow
The following diagram illustrates the general workflow for the isolation and spectroscopic

characterization of a natural product like (-)-Isosamidin.
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Workflow for Spectroscopic Analysis of (-)-Isosamidin

Isolation

Spectroscopic Analysis

Plant Material (Peucedanum japonicum roots)

Solvent Extraction

Solvent Partitioning

Chromatographic Separation (CC, HPLC)

Pure (-)-Isosamidin

NMR Spectroscopy (1H, 13C) IR Spectroscopy Mass Spectrometry

Data Interpretation & Structure Elucidation

Click to download full resolution via product page

Caption: General workflow for the isolation and spectroscopic characterization of (-)-
Isosamidin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. The medicinal plant Peucedanum japonicum Thunberg: A review of traditional use,
phytochemistry, and pharmacology - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Spectroscopic Profile of (-)-Isosamidin: A Technical
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15980144/docs#spectroscopic-profile-of-isosamidin-
a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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